Isoform Selectivity: PFKFB3 over PFKFB1
AZ-PFKFB3-67 quarterhydrate demonstrates quantifiable isoform selectivity within the PFKFB family based on direct enzymatic inhibition assays. The compound exhibits an IC50 of 11 nM against PFKFB3, compared to 159 nM against PFKFB2 and 1130 nM against PFKFB1, yielding a selectivity ratio of approximately 14-fold over PFKFB2 and 103-fold over PFKFB1 [1]. This isoform selectivity profile is critical because PFKFB2 and PFKFB1 are expressed in multiple non-target tissues; PFKFB1 is the predominant hepatic isoform, while PFKFB2 is expressed in cardiac and testicular tissues, where inhibition could introduce confounding metabolic effects unrelated to the PFKFB3-driven pathways under investigation [2].
| Evidence Dimension | PFKFB isoform inhibitory potency and selectivity ratio |
|---|---|
| Target Compound Data | PFKFB3 IC50 = 11 nM; PFKFB2 IC50 = 159 nM; PFKFB1 IC50 = 1130 nM |
| Comparator Or Baseline | Selectivity ratio: 14.5× (PFKFB2/PFKFB3); 103× (PFKFB1/PFKFB3) |
| Quantified Difference | 14-fold over PFKFB2; 103-fold over PFKFB1 |
| Conditions | In vitro kinase activity assay using recombinant human PFKFB isoforms |
Why This Matters
The 14-fold selectivity over PFKFB2 and 103-fold over PFKFB1 enables PFKFB3-specific pathway interrogation with reduced confounding off-isoform activity, a parameter that should be verified during supplier qualification for lot-to-lot consistency.
- [1] Boyd S, Brookfield JL, Critchlow SE, et al. Structure-Based Design of Potent and Selective Inhibitors of the Metabolic Kinase PFKFB3. J Med Chem. 2015;58(8):3611-3625. View Source
- [2] Boyd S, Brookfield JL, Critchlow SE, et al. Structure-Based Design of Potent and Selective Inhibitors of the Metabolic Kinase PFKFB3. J Med Chem. 2015;58(8):3611-3625. View Source
